Cas no 26840-56-2 (Ergosta-8,24(28)-dien-3-one,4,14-dimethyl-, (4a,5a)-)

• Product Name: Ergosta-8,24(28)-dien-3-one,4,14-dimethyl-, (4a,5a)-
• CAS No: 26840-56-2
• MF: C₃₀H₄₈O
• MW: 424.701529502869
• CID: 257853
• PubChem ID: 14704506
• Update Time: 2025-04-19

Ergosta-8,24(28)-dien-3-one,4,14-dimethyl-, (4a,5a)- Chemical and Physical Properties

Names and Identifiers

• Ergosta-8,24(28)-dien-3-one,4,14-dimethyl-, (4a,5a)-
• 24-Methylene-29-nor-5α-lanost-8-en-3-one
• 5a-Ergosta-8,24(28)-dien-3-one, 4a,14-dimethyl- (8CI)
• Obtusifolione
• (4alpha,5alpha)-4,14-Dimethylergosta-8,24(28)-dien-3-one
• DTXSID801240134
• 26840-56-2

• Inchi： 1S/C30H48O/c1-19(2)20(3)9-10-21(4)23-13-17-30(8)26-12-11-24-22(5)27(31)15-16-28(24,6)25(26)14-18-29(23,30)7/h19,21-24H,3,9-18H2,1-2,4-8H3/t21-,22+,23-,24+,28+,29-,30+/m1/s1
• InChI Key： LVVYGYJJXOCTTM-PJXANJJVSA-N
• SMILES： O=C1CC[C@@]2(C)[C@H]([C@@H]1C)CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CCC(=C)C(C)C)CC[C@]21C

Computed Properties

• Exact Mass: 424.37074
• Monoisotopic Mass: 424.370516150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives